Cas no 1500770-92-2 (3-(5-bromo-2-fluorophenyl)aniline)

• Product Name: 3-(5-bromo-2-fluorophenyl)aniline
• CAS No: 1500770-92-2
• MF: C₁₂H₉BrFN
• MW: 266.1089656353
• CID: 5803510
• PubChem ID: 79742793
• Update Time: 2024-01-13

3-(5-bromo-2-fluorophenyl)aniline Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-amine, 5'-bromo-2'-fluoro-
• 5'-Bromo-2'-fluoro-[1,1'-biphenyl]-3-amine
• 3-(5-bromo-2-fluorophenyl)aniline
• AKOS018300481
• CS-0284133
• 1500770-92-2
• EN300-1586264

• Inchi： 1S/C12H9BrFN/c13-9-4-5-12(14)11(7-9)8-2-1-3-10(15)6-8/h1-7H,15H2
• InChI Key： XXLUDPNAAFPLTB-UHFFFAOYSA-N
• SMILES： C1(C2=CC(Br)=CC=C2F)=CC=CC(N)=C1

Computed Properties

• Exact Mass: 264.99024g/mol
• Monoisotopic Mass: 264.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.500±0.06 g/cm3(Predicted)
• Boiling Point: 365.5±32.0 °C(Predicted)
• pka: 4.04±0.10(Predicted)